Cas no 71026-66-9 (N-Boc-p-phenylenediamine)

• Product Name: N-Boc-p-phenylenediamine
• CAS No: 71026-66-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD00043022
• CID: 575611
• PubChem ID: 24849484
• Update Time: 2025-11-01

N-Boc-p-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-aminophenyl)carbamate
• N-(tert-Butoxycarbonyl)-1,4-phenylenediamine
• N-Boc-p-phenylenediamine
• 4-(TERT-BUTOXYCARBONYLAMINO)ANILINE
• Boc-1,4-phenylenediamine
• Carbamic acid,N-(4-aminophenyl)-, 1,1-dimethylethyl ester
• N-Boc-benzene-1,4-diamine
• tert-Butyl 4-Aminophenylcarbamate
• tert-butyl N-(4-aminophenyl)carbamate
• (4-Aminophenyl)carbamic Acid tert-Butyl Ester
• 4-(Boc-amino)aniline
• N-Boc-1,4-phenylenediamine
• N-BOC-1,4-PHENYLENE DIAMINE
• tert-butyl4-aminophenylcarbamate
• (4-AMINO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 4-(T-BUTYLOXYCARBONYLAMINO)ANILINE
• tert-Butyl-4-aminophenylcarbamate
• CARBAMIC ACID, (4-AMINOPHENYL)-, 1,1-DIMETHYLETHYL ESTER
• (4-aminophe
• (4-aminophenyl)-carbamic acid tert butyl ester
• N-t-butoxycarbonyl-1,4-phenylene diamine
• CX1208
• A9331
• N-(t-butoxycarbonyl) 4-aminoaniline
• 4-tert.butoxycarbonylamino-aniline
• WIVYTYZCVWHWSH-UHFFFAOYSA-N
• t-butyl (4-aminophenyl)carbamate
• CS-W007514
• MFCD00043022
• N-tert-butoxycarbonyl-para-phenylenediamine
• tertbutyl 4-aminophenylcarbamate
• B4081
• Boc 1,4-phenylenediamine
• 4-tert-butoxycarbonylaminoaniline
• AMY32316
• DTXSID90991332
• SY031466
• 4-amino-phenyl-carbamic acid tert-butyl ester
• SCHEMBL78108
• DS-15419
• 4-(t-butoxycarbonylamino)-aniline
• EN300-49956
• N-(tert-Butoxycarbonyl)-p-phenylenediamine
• AKOS000169498
• 71026-66-9
• FT-0641324
• EINECS 275-132-7
• N-Boc-p-phenylenediamine, >=97.0% (NT)
• mono-n-(t-butoxycarbonyl)-1,4-phenylenediamine
• tert-buty-4-aminophenylcarbamate
• tert-butyl(4-aminophenyl)carbamate
• 4-t-butoxycarbonylaminoaniline
• N-t-butoxy carbonyl-1,4 phenylene diamine
• NS00060364
• Z285919688
• J-524839
• DTXCID201418416

• MDL： MFCD00043022
• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-9-6-4-8(12)5-7-9/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： WIVYTYZCVWHWSH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Melting Point: 114.0 to 118.0 deg-C
• PSA: 64.35000
• LogP: 3.27000

N-Boc-p-phenylenediamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： S36/37-S60-S61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R22; R43; R50/53

Additional information on N-Boc-p-phenylenediamine

Recent Advances in the Application of N-Boc-p-phenylenediamine (CAS 71026-66-9) in Chemical Biology and Pharmaceutical Research

N-Boc-p-phenylenediamine (CAS 71026-66-9) has emerged as a pivotal intermediate in the synthesis of complex organic molecules, particularly in the fields of chemical biology and pharmaceutical research. This compound, characterized by its Boc-protected amine group, serves as a versatile building block for the development of novel therapeutic agents and bioactive molecules. Recent studies have highlighted its significance in the design of targeted drug delivery systems, enzyme inhibitors, and fluorescent probes, underscoring its broad applicability in biomedical research.

A recent study published in the Journal of Medicinal Chemistry explored the use of N-Boc-p-phenylenediamine in the synthesis of kinase inhibitors. The researchers demonstrated that the Boc-protected amine group facilitates selective modifications, enabling the development of inhibitors with enhanced specificity and reduced off-target effects. The study reported a series of derivatives that exhibited potent inhibitory activity against key oncogenic kinases, suggesting potential applications in cancer therapy.

In another groundbreaking study, N-Boc-p-phenylenediamine was employed in the development of fluorescent probes for real-time imaging of cellular processes. The research, published in Chemical Communications, detailed the synthesis of a novel probe that selectively binds to reactive oxygen species (ROS) in live cells. The probe's high sensitivity and stability were attributed to the structural integrity provided by the Boc-protected amine, making it a valuable tool for studying oxidative stress-related diseases.

The pharmaceutical industry has also leveraged N-Boc-p-phenylenediamine in the synthesis of peptide-based therapeutics. A recent patent application disclosed a method for incorporating this compound into peptide chains to improve their pharmacokinetic properties. The modified peptides demonstrated increased stability and bioavailability, paving the way for their use in treating metabolic disorders and infectious diseases.

Despite these advancements, challenges remain in the large-scale production and purification of N-Boc-p-phenylenediamine. A study in Organic Process Research & Development addressed these issues by optimizing the synthetic route to achieve higher yields and purity. The researchers proposed a cost-effective and scalable method that could facilitate the widespread adoption of this compound in industrial applications.

Looking ahead, the versatility of N-Boc-p-phenylenediamine continues to inspire innovative research. Its applications in drug discovery, diagnostics, and materials science are expected to expand, driven by ongoing advancements in synthetic chemistry and molecular design. Future studies may focus on exploring its potential in emerging areas such as CRISPR-based therapeutics and nanomedicine.

In conclusion, N-Boc-p-phenylenediamine (CAS 71026-66-9) remains a cornerstone in chemical biology and pharmaceutical research. Its unique properties and broad utility make it an indispensable tool for scientists seeking to develop next-generation therapeutics and diagnostic tools. As research progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in modern medicine.